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Compound of Interest

Compound Name: 5-Bromochroman

CAS No.: 319478-14-3

Cat. No.: B1343818

Get Quote

For researchers and drug development professionals, the exploration of novel chemical space is both a challenge and an opportunity. 5-Bromochrom
(CAS No. 319478-14-3) represents a key heterocyclic building block with significant potential, yet it exists in a domain where comprehensive, publicly

available experimental data is scarce. This guide is structured to address this reality. Instead of presenting a simple data sheet, we will embark on a d

exploration of 5-Bromochroman's chemical properties. By combining foundational chemical principles with comparative data from structurally analog

compounds, this document aims to provide a robust, predictive, and practical framework for scientists looking to incorporate this molecule into their re

We will clearly delineate between established data and scientifically grounded predictions to ensure the utmost integrity and utility.

Molecular Profile and Physicochemical Properties
5-Bromochroman is a substituted chroman, featuring a bromine atom on the aromatic ring at the 5-position. This structure marries the reactivity of an

bromide with the stereochemical potential of the chroman scaffold.

Core Structural and Physical Data
The fundamental properties of 5-Bromochroman have been established and are summarized below. These values serve as the foundation for its ha

purification, and reaction setup.

Property Value Source(s)

CAS Number 319478-14-3 [1]

Molecular Formula C₉H₉BrO [1]

Molecular Weight 213.07 g/mol [1]

Boiling Point 274.6°C at 760 mmHg [1]

Purity ≥95% (Typical Commercial) [1]

Storage Conditions
Store at room temperature under an inert atmosphere

(e.g., Argon, Nitrogen)
[1]

Predicted Spectroscopic Signature
While specific, experimentally verified spectra for 5-Bromochroman are not widely published, we can predict its spectral characteristics with a high d

confidence based on the analysis of its functional groups and data from similar brominated aromatic compounds. These predictions are invaluable for

identification and characterization of this molecule in a laboratory setting.[2]

¹H and ¹³C NMR Spectroscopy
The nuclear magnetic resonance (NMR) spectra are dictated by the molecule's unique electronic environment. The electron-withdrawing effect of the 

and the influence of the heterocyclic ring are key determinants of the chemical shifts.[3]
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Predicted ¹H NMR (400 MHz, CDCl₃):

Aromatic Protons (δ 6.8-7.5 ppm): Three signals are expected in the aromatic region. The proton at C6 (ortho to the bromine) will likely be a double

proton at C8 (para to the bromine) will also be a doublet, and the proton at C7 will be a triplet or doublet of doublets, coupled to both H6 and H8.

Methylene Protons (δ 4.2-4.4 ppm, C2-H₂): The two protons on the carbon adjacent to the oxygen (C2) are expected to appear as a triplet.

Methylene Protons (δ 2.7-2.9 ppm, C4-H₂): The protons on the benzylic carbon (C4) will likely be a triplet.

Methylene Protons (δ 1.9-2.1 ppm, C3-H₂): The protons at C3, coupled to both C2 and C4 protons, will appear as a multiplet, likely a pentet or sext

Predicted ¹³C NMR (100 MHz, CDCl₃):

Aromatic Carbons (δ 110-160 ppm): Six distinct signals are expected. The carbon bearing the bromine (C5) will be significantly shifted. The carbon

attached to the oxygen (C8a) will be downfield.

Aliphatic Carbons (δ 20-70 ppm): Three signals corresponding to C2, C3, and C4 are expected in the upfield region.

Infrared (IR) Spectroscopy
The IR spectrum will be characterized by vibrations corresponding to the aromatic and aliphatic C-H bonds, the C-O ether linkage, and the C-Br bond

Predicted Key IR Absorptions (ATR):

Wavenumber (cm⁻¹) Intensity Assignment

3000-2850 Medium-Strong C-H (sp³) stretching (aliphatic CH₂)

~3050 Medium-Weak C-H (sp²) stretching (aromatic C-H)

1600-1450 Medium-Strong C=C aromatic ring stretching

1250-1200 Strong Aryl-O stretching (asymmetric)

1050-1000 Strong Aryl-O stretching (symmetric)

| 600-500 | Medium-Strong | C-Br stretching |

Mass Spectrometry (MS)
Mass spectrometry using electron ionization (EI) will show a characteristic isotopic pattern for the molecular ion due to the presence of bromine (⁷⁹Br 

isotopes in ~1:1 ratio).[5]

Predicted Key MS Fragments (EI):

m/z (mass-to-charge) Proposed Fragment Notes

212/214 [M]⁺
Molecular ion peak, showing the characteristic
bromine isotope pattern.

133 [M - Br]⁺ Loss of the bromine atom.

| 105 | [C₇H₅O]⁺ | Fragmentation of the chroman ring. |

Reactivity and Synthetic Applications
5-Bromochroman is primarily valued as a synthetic intermediate.[1] Its utility stems from the reactivity of the C-Br bond, which allows for the introduc

new functional groups onto the aromatic core via transition-metal-catalyzed cross-coupling reactions.
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The Carbon-Bromine Bond: The Center of Reactivity
The C(sp²)-Br bond at the 5-position is the molecule's primary reactive site for synthetic transformations. Its reactivity is comparable to other aryl brom

and is suitable for a range of palladium- or nickel-catalyzed reactions. The general order of halide reactivity in such couplings is I > Br > Cl, making 5-
Bromochroman a reliable and moderately reactive substrate.[6]

Palladium-Catalyzed Cross-Coupling Reactions
The Suzuki-Miyaura coupling is a cornerstone of modern synthetic chemistry for forming C-C bonds. 5-Bromochroman is an excellent candidate for 

reaction.[7][8]

Diagram: Predicted Suzuki-Miyaura Coupling Pathway
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Caption: Generalized catalytic cycle for the Suzuki-Miyaura coupling of 5-Bromochroman.

Experimental Protocols
The following sections provide detailed, generalized methodologies for the synthesis, analysis, and application of 5-Bromochroman. These protocols

based on established procedures for analogous compounds and should be adapted and optimized for specific laboratory conditions.

Proposed Synthesis of 5-Bromochroman
A plausible synthetic route to 5-Bromochroman involves the cyclization of a suitable precursor, such as 3-(3-bromophenoxy)propan-1-ol, under acidi

conditions (e.g., intramolecular Friedel-Crafts-type reaction).

Diagram: Proposed Synthetic Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://en.wikipedia.org/wiki/Suzuki_reaction
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://pdf.benchchem.com/54/Application_Notes_and_Protocols_for_the_Suzuki_Coupling_Reaction_of_5_Bromonicotinaldehyde.pdf
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body-img#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start:
3-(3-bromophenoxy)propan-1-ol
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Caption: A logical workflow for the proposed synthesis of 5-Bromochroman.

Step-by-Step Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-(3-bromophenoxy)propan-1-ol (1.0 eq).

Cyclization: Carefully add polyphosphoric acid (PPA) or concentrated sulfuric acid (approx. 10 eq by weight) to the flask.

Heating: Heat the reaction mixture to 80-100°C and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Workup: Cool the mixture to room temperature and then carefully pour it onto crushed ice with vigorous stirring.

Neutralization: Slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate or dichloromethane (3 x volume of aqueous layer).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressur

Purification: Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl acetate gradient to afford pure 5-Bromoc

Protocol: General Procedure for Suzuki-Miyaura Coupling
This protocol outlines a representative procedure for the coupling of 5-Bromochroman with an arylboronic acid.[7]

Reagent Preparation: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine 5-Bromochroman (1.0 eq), the desired arylb

acid (1.2-1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq).

Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane/water or toluene/ethanol/water.

Reaction: Heat the mixture to reflux (typically 80-100°C) and stir for 4-16 hours, monitoring by TLC or GC-MS for the disappearance of the starting 
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Workup: Cool the reaction to room temperature, dilute with water, and extract with an organic solvent (e.g., ethyl acetate).

Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue by flash column

chromatography to yield the 5-aryl-chroman product.

Protocol: Acquisition of Spectroscopic Data
The following are generalized protocols for obtaining the analytical data needed to characterize 5-Bromochroman.[2]

NMR Spectroscopy:

Sample Preparation: Dissolve 5-10 mg of 5-Bromochroman in ~0.6 mL of deuterated chloroform (CDCl₃) in a clean NMR tube. Add a small amoun

tetramethylsilane (TMS) as an internal standard (0 ppm).

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a high-resolution spectrometer (e.g., 400 MHz). For ¹³C NMR, a proton-decoupled experimen

standard.

IR Spectroscopy:

Sample Preparation: Place a small drop of neat 5-Bromochroman liquid directly onto the crystal of an FTIR spectrometer equipped with an Attenu

Total Reflectance (ATR) accessory.

Data Acquisition: Record a background spectrum of the clean, empty ATR crystal. Acquire the sample spectrum, typically co-adding 16 to 32 scans

range of 4000-400 cm⁻¹.

Mass Spectrometry (GC-MS):

Sample Preparation: Prepare a dilute solution of 5-Bromochroman in a volatile organic solvent like dichloromethane or ethyl acetate.

Data Acquisition: Inject the sample into a GC-MS system. The compound will be separated on the GC column and subsequently ionized (typically b

electron ionization) and analyzed by the mass spectrometer.

Conclusion and Future Outlook
5-Bromochroman stands as a versatile yet under-characterized building block. This guide provides a comprehensive, albeit largely predictive, overvi

chemical properties, grounded in established principles of organic chemistry. The true potential of this molecule will be fully realized as more research

synthesize, characterize, and employ it in the creation of novel compounds. The protocols and data presented herein serve as a foundational resourc

facilitate and inspire such work, particularly in the fields of medicinal chemistry and materials science where the chroman scaffold continues to be of im

interest.[1]

References
MySkinRecipes. 5-Bromochroman. [URL: https://www.myskinrecipes.
El-Sayed, M. A. A. et al. (2016). Design and synthesis of chroman derivatives with dual anti-breast cancer and antiepileptic activities. National Instit
Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5012821/]
BenchChem. An In-depth Technical Guide to the Synthesis of 5-Bromobenzofuran. [URL: https://www.benchchem.com/product/b8979/technical-
manual/synthesis-of-5-bromobenzofuran]
BenchChem. Technical Support Center: Synthesis of Chroman Derivatives. [URL: https://www.benchchem.
BenchChem. Application Notes and Protocols: Synthesis of 5-Bromo-2-phenyl-1H-pyrrolo[2,3-b]pyridine. [URL: https://www.benchchem.
BenchChem. An In-depth Technical Guide to the Spectral Data of 5-Bromo-1-pentyne. [URL: https://www.benchchem.
Dalpozzo, R., Mancuso, R., & Liu, Y.-K. (n.d.). RECENT ADVANCES IN THE ASYMMETRIC SYNTHESIS OF CHROMANE DERIVATIVES. [URL:
https://www.researchgate.
Heron, B. M., Kanjia, M., & Rahman, M. M. (n.d.). Synthesis and Reactivity of Some 4-Bromo-2H-chromenes and -2H- thiochromenes. ResearchGa
[URL: https://www.researchgate.net/publication/251786591_Synthesis_and_Reactivity_of_Some_4-Bromo-2H-chromenes_and_-2H-thiochromene
Magritek. (n.d.). 5-Bromo-1,2,3-trifluorobenzene. [URL: https://www.magritek.com/products/spinsolve/5-bromo-123-trifluorobenzene/]
ResearchGate. (2024). Coupling reactions of 5-bromosalicylaldehyde with various arylboronic acids. [URL: https://www.researchgate.net/figure/Cou
reactions-of-5-bromosalicylaldehyde-with-various-arylboronic-acids-a_tbl3_264434283]
BenchChem. Application Notes and Protocols for the Suzuki Coupling Reaction of 5-Bromonicotinaldehyde. [URL: https://www.benchchem.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://pdf.benchchem.com/27/An_In_depth_Technical_Guide_to_the_Spectral_Data_of_5_Bromo_1_pentyne.pdf
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.myskinrecipes.com/shop/en/chromane-derivatives/148422-5-bromochroman.html?SubmitCurrency=1&id_currency=7
https://www.benchchem.com/product/b1343818/docs?utm_src=pdf-body#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1343818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem. Technical Support Center: Synthesis of 5-bromo-2-pyrone. [URL: https://www.benchchem.com/technical-support/synthesis-of-5-brom
pyrone]
Wikipedia. (n.d.). Suzuki reaction. [URL: https://en.wikipedia.org/wiki/Suzuki_reaction]
BenchChem. Application Notes and Protocols for 5-Bromo-1-pentyne in Click Chemistry. [URL: https://www.benchchem.
Organic Chemistry Portal. (n.d.). Suzuki Coupling. [URL: https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm]
Reich, H. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [URL: https://www.organicchemistrydata.
BenchChem. Synthesis of 6-Bromo-5-Nitroquinoline: A Detailed Protocol for Researchers. [URL: https://www.benchchem.
University of Ottawa. (n.d.). (Br) Bromine NMR. [URL: https://u-of-o-nmr-facility.blogspot.com/2010/01/bromine-nmr.html]
Alonso, F., et al. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. MDPI. [URL: https://www.mdpi.com/1420-3049/20/9/1
Li, W., et al. (2019). Dataset of the infrared spectrometry, gas chromatography-mass spectrometry analysis and nuclear magnetic resonance spect
of the polysaccharides from C. militaris. National Institutes of Health (NIH). [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6381014/]
Michigan State University. (n.d.). Proton NMR Table. MSU Chemistry. [URL:
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr1.htm]
Chemistry LibreTexts. (2022). 11: Infrared Spectroscopy and Mass Spectrometry. [URL:
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/11%3A_Infrared_Spectroscopy_and_Mass_Spec
Unknown. (n.d.). SEM V (H) SPECTROSCOPIC ANALYSIS OF ORGANIC COMPOUNDS. [URL: https://www.bhattadevuniversity.ac.in/wp-
content/uploads/2020/05/SEM-V-H-SPECTROSCOPIC-ANALYSIS-OF-ORGANIC-COMPOUNDS.pdf]
Crash Course. (2020). IR Spectroscopy and Mass Spectrometry: Crash Course Organic Chemistry #5. YouTube. [URL: https://www.youtube.
Medify. (n.d.). Organic analysis - mass spectrometry and infrared spectroscopy (3.3.6). AQA A Level Chemistry Study Notes. [URL:
https://www.medify.co.uk/study-notes/aqa/a-level/chemistry/3-3-6-organic-analysis-mass-spectrometry-and-infrared-spectroscopy]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-Bromochroman [myskinrecipes.com]

2. pdf.benchchem.com [pdf.benchchem.com]

3. Proton NMR Table [www2.chemistry.msu.edu]

4. chem.libretexts.org [chem.libretexts.org]

5. app.medify.co [app.medify.co]

6. Suzuki reaction - Wikipedia [en.wikipedia.org]

7. pdf.benchchem.com [pdf.benchchem.com]

8. Suzuki Coupling [organic-chemistry.org]

To cite this document: BenchChem. [Foreword: Navigating the Landscape of a Niche Synthetic Intermediate]. BenchChem, [2026]. [Online PDF]. A
at: [https://www.benchchem.com/product/b1343818/docs#foreword-navigating-the-landscape-of-a-niche-synthetic-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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